Cas no 1207001-69-1 (N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-[4-(propan-2-yl)phenoxy]acetamide)
![N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-[4-(propan-2-yl)phenoxy]acetamide structure](https://www.kuujia.com/scimg/cas/1207001-69-1x500.png)
N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-[4-(propan-2-yl)phenoxy]acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-(4-propan-2-ylphenoxy)acetamide
- N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-[4-(propan-2-yl)phenoxy]acetamide
-
- Inchi: 1S/C15H19N3O3/c1-10(2)12-4-6-13(7-5-12)20-9-14(19)16-8-15-17-11(3)18-21-15/h4-7,10H,8-9H2,1-3H3,(H,16,19)
- InChI Key: GYLXYHAPHDKKSK-UHFFFAOYSA-N
- SMILES: C(NCC1ON=C(C)N=1)(=O)COC1=CC=C(C(C)C)C=C1
N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-[4-(propan-2-yl)phenoxy]acetamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F5871-2011-5mg |
N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-[4-(propan-2-yl)phenoxy]acetamide |
1207001-69-1 | 5mg |
$103.5 | 2023-09-09 | ||
Life Chemicals | F5871-2011-15mg |
N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-[4-(propan-2-yl)phenoxy]acetamide |
1207001-69-1 | 15mg |
$133.5 | 2023-09-09 | ||
Life Chemicals | F5871-2011-10mg |
N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-[4-(propan-2-yl)phenoxy]acetamide |
1207001-69-1 | 10mg |
$118.5 | 2023-09-09 | ||
Life Chemicals | F5871-2011-30mg |
N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-[4-(propan-2-yl)phenoxy]acetamide |
1207001-69-1 | 30mg |
$178.5 | 2023-09-09 | ||
Life Chemicals | F5871-2011-4mg |
N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-[4-(propan-2-yl)phenoxy]acetamide |
1207001-69-1 | 4mg |
$99.0 | 2023-09-09 | ||
Life Chemicals | F5871-2011-100mg |
N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-[4-(propan-2-yl)phenoxy]acetamide |
1207001-69-1 | 100mg |
$372.0 | 2023-09-09 | ||
Life Chemicals | F5871-2011-1mg |
N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-[4-(propan-2-yl)phenoxy]acetamide |
1207001-69-1 | 1mg |
$81.0 | 2023-09-09 | ||
Life Chemicals | F5871-2011-2mg |
N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-[4-(propan-2-yl)phenoxy]acetamide |
1207001-69-1 | 2mg |
$88.5 | 2023-09-09 | ||
Life Chemicals | F5871-2011-50mg |
N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-[4-(propan-2-yl)phenoxy]acetamide |
1207001-69-1 | 50mg |
$240.0 | 2023-09-09 | ||
Life Chemicals | F5871-2011-75mg |
N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-[4-(propan-2-yl)phenoxy]acetamide |
1207001-69-1 | 75mg |
$312.0 | 2023-09-09 |
N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-[4-(propan-2-yl)phenoxy]acetamide Related Literature
-
Rui Xiong,Naihua Miao,Yan-Ling Li,Jian Zhou,Yuanchun Pan,Cuilian Wen,Bo Wu,Zhimei Sun RSC Adv., 2017,7, 8936-8943
-
Jangam Lakshmidevi,Rama Moorthy Appa,Bandameeda Ramesh Naidu,S. Siva Prasad,Loka Subramanyam Sarma,Katta Venkateswarlu Chem. Commun., 2018,54, 12333-12336
-
Paula Alvarez-Bercedo,Andrew D. Bond,Robert Haigh,Alexander D. Hopkins,Gavin T. Lawson,Mary McPartlin,David Moncrieff,Marta E. Gonzalez Mosquera,Jeremy M. Rawson,Anthony D. Woods,Dominic S. Wright Chem. Commun., 2003, 1288-1289
-
Marikumar Rajendran,Sivakumar Vaidyanathan Dalton Trans., 2020,49, 9239-9253
-
Benjamin P. de Laune,Mariana J. Whitaker,Jose F. Marco,Michael F. Thomas,Frank J. Berry,Martin R. Lees,Colin Greaves J. Mater. Chem. C, 2017,5, 4985-4995
Additional information on N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-[4-(propan-2-yl)phenoxy]acetamide
Recent Advances in the Study of N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-[4-(propan-2-yl)phenoxy]acetamide (CAS: 1207001-69-1)
The compound N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-[4-(propan-2-yl)phenoxy]acetamide (CAS: 1207001-69-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique oxadiazole and phenoxyacetamide moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential as a lead compound in drug discovery.
One of the key areas of research has been the investigation of its inhibitory effects on specific enzymatic targets. Preliminary findings suggest that this compound exhibits potent activity against certain kinases and proteases, which are implicated in a range of diseases, including cancer and inflammatory disorders. The structural features of the molecule, particularly the 3-methyl-1,2,4-oxadiazole ring, appear to play a critical role in its binding affinity and selectivity.
In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and optimization of N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-[4-(propan-2-yl)phenoxy]acetamide derivatives. The study highlighted the importance of the isopropylphenoxy group in enhancing the compound's bioavailability and metabolic stability. Additionally, the team reported that subtle modifications to the oxadiazole ring could significantly alter the compound's pharmacokinetic profile, opening new avenues for further development.
Another noteworthy study, conducted by a team at a leading pharmaceutical research institute, investigated the compound's potential as an anti-inflammatory agent. The researchers demonstrated that N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-[4-(propan-2-yl)phenoxy]acetamide effectively suppressed the production of pro-inflammatory cytokines in vitro and in vivo. These findings suggest that the compound could serve as a valuable scaffold for the development of novel anti-inflammatory drugs.
Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as solubility, toxicity, and off-target effects need to be addressed through further structural optimization and preclinical studies. However, the growing body of research underscores the potential of N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-[4-(propan-2-yl)phenoxy]acetamide as a versatile and impactful molecule in the field of medicinal chemistry.
In conclusion, the recent studies on CAS: 1207001-69-1 highlight its multifaceted pharmacological properties and its potential as a lead compound in drug discovery. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its therapeutic efficacy, paving the way for future clinical applications.
1207001-69-1 (N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-[4-(propan-2-yl)phenoxy]acetamide) Related Products
- 954721-66-5(3-cyclopentyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylpropanamide)
- 68155-51-1(3,4-Bis(isopropyl)phenyl Diphenyl Phosphate)
- 1541993-00-3(4-fluoro-3-(2,2,2-trifluoroethoxy)aniline)
- 1804850-80-3(4-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)
- 1261830-05-0(2-Hydroxy-6-(trifluoromethoxy)benzylamine)
- 1361863-84-4(2-Amino-3-(2,4-dichlorophenyl)pyridine-6-methanol)
- 2034204-57-2(2,4-dimethyl-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]-1,3-thiazole-5-carboxamide)
- 65619-30-9(4-Cyano-4-(3,4-dichlorophenyl)cyclohexanone)
- 110502-51-7(4,4-dimethylhexane-1-thiol)
- 1956436-11-5((1R)-1-(3-fluoro-4-nitrophenyl)ethan-1-ol)



